2-({[2-(2,3-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-3-[(furan-2-yl)methyl]-3,4-dihydroquinazolin-4-one

• IUPAC Name: 2-[[2-(2,3-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-3-(furan-2-ylmethyl)quinazolin-4-one
• InChI: InChI=1S/C26H23N3O5S/c1-16-21(27-24(34-16)19-10-6-12-22(31-2)23(19)32-3)15-35-26-28-20-11-5-4-9-18(20)25(30)29(26)14-17-8-7-13-33-17/h4-13H,14-15H2,1-3H3
• InChI Key: IQPIWBHECRYOMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C(=CC=C2)OC)OC)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CO5
• Molecular Formula: C26H23N3O5S
• Molecular Weight: 489.5 g/mol
• CAS No.: 1021256-67-6

Description

The compound 2-({[2-(2,3-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-3-[(furan-2-yl)methyl]-3,4-dihydroquinazolin-4-one is a heterocyclic molecule featuring a quinazolinone core fused with a dihydroquinazolinone scaffold. Its structure incorporates a 1,3-oxazole ring substituted with a 2,3-dimethoxyphenyl group and a methyl moiety, linked via a sulfanyl bridge to the quinazolinone system. This structural complexity suggests possible applications in medicinal chemistry, particularly in targeting enzymes or receptors where heterocyclic frameworks are prevalent.

Comparison with Similar Compounds

Oxazole- and Thiazole-Containing Derivatives

Compounds such as 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4) and its fluorophenyl analogue (Compound 5) from exhibit isostructural triclinic symmetry and planar conformations. Unlike the target compound, these derivatives lack the quinazolinone core but share substituted thiazole/oxazole rings.

Sulfanyl-Bridged Heterocycles

The sulfanyl linker in the target compound is analogous to 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[(3R)-3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]ethanone (). Both molecules utilize sulfur to connect aromatic systems, a feature known to improve metabolic stability. However, the target compound’s dihydroquinazolinone scaffold may offer greater rigidity compared to the pyrazole-ethanone framework in the analogue .

Furan-Substituted Derivatives

Compounds like 1-[5-(3-fluorophenyl)furan-2-yl]ethanone () highlight the role of furan in modulating lipophilicity and bioavailability. The furan-2-ylmethyl group in the target compound could enhance membrane permeability relative to simpler furan derivatives .

Research Implications

• Drug Design : The dimethoxyphenyl and furan groups may synergize to enhance binding to hydrophobic enzyme pockets, as seen in kinase inhibitors.
• SAR Exploration : Modifying the sulfanyl bridge or substituting the oxazole’s methyl group (e.g., with halogens) could optimize bioavailability and potency.